Cas no 1805022-80-3 (6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1805022-80-3
• MF: C₉H₄BrF₈NO
• MW: 374.025389671326
• CID: 4845125
• Update Time: 2025-05-19

6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF8NO/c10-2-3-1-4(8(13,14)15)6(20-9(16,17)18)5(19-3)7(11)12/h1,7H,2H2
• InChI Key： CWCLKUCVNZWCDO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=C(C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805022-80-3)

6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, with the CAS number 1805022-80-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of multiple fluorinated and brominated substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The significance of this compound lies in its potential applications as a building block for more complex molecules. The bromomethyl group at the 6-position provides a reactive handle for further functionalization, enabling chemists to introduce additional substituents or linkages as needed. Meanwhile, the combination of difluoromethyl, trifluoromethoxy, and trifluoromethyl groups introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring, influencing both its reactivity and its interaction with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The strategic use of fluorine atoms in drug design has led to the development of several blockbuster drugs that exhibit improved pharmacokinetic profiles. For instance, fluorinated pyridines have been explored as key motifs in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound under discussion, 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, represents an advanced scaffold that could be leveraged to create novel therapeutic entities with optimized properties.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both bromo and difluoromethyl groups allows for multiple pathways to introduce additional functionalities. For example, nucleophilic substitution reactions at the bromo position can be employed to attach a wide range of organic groups, while cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings can be utilized to incorporate aryl or heteroaryl moieties. Furthermore, the electron-deficient nature of the trifluoromethyl and trifluoromethoxy groups can enhance electrophilic aromatic substitution reactions, providing another avenue for structural diversification.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates in streamlining drug discovery processes. The availability of well-characterized compounds like 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805022-80-3) can significantly accelerate lead optimization efforts by reducing synthetic hurdles and improving yield consistency. This compound serves as a testament to the growing sophistication of synthetic methodologies that enable the construction of complex molecular architectures with precision and efficiency.

Recent advancements in computational chemistry have further enhanced our ability to predict and design bioactive molecules. Molecular modeling studies have shown that pyridine derivatives with fluorinated substituents often exhibit improved binding affinities to target proteins due to favorable interactions such as halogen bonds and hydrophobic effects. The specific arrangement of substituents in 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is likely to contribute to its potential as a scaffold for drug discovery by optimizing these interactions.

In addition to its synthetic utility, this compound may also find applications in materials science and agrochemical research. Fluorinated pyridines are known to exhibit interesting electronic properties that make them suitable for use in organic semiconductors or liquid crystal displays. Moreover, their incorporation into agrochemical formulations can enhance pest resistance profiles by improving chemical stability and environmental persistence.

The development of novel synthetic routes for this compound is an ongoing area of research. Recent publications have highlighted innovative methodologies for constructing fluorinated heterocycles using transition-metal catalysis or photoredox processes. These advances not only expand our toolkit for creating complex molecules but also contribute to greener chemical synthesis by reducing reliance on traditional reagents and solvents.

The commercial availability of high-purity forms of 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805022-80-3) is crucial for facilitating research and development activities across multiple sectors. Suppliers specializing in fine chemicals have increasingly focused on providing compounds with tailored functionalities to meet the evolving needs of academic laboratories and industrial R&D teams. This trend underscores the importance of specialized intermediates in driving innovation in chemical biology and medicinal chemistry.

Future directions in the study of this compound may involve exploring its biological activity through structure-activity relationship (SAR) studies or investigating its potential as a precursor for next-generation therapeutics. The combination of computational modeling with experimental validation will be essential in elucidating its full potential as a pharmacophore or scaffold molecule.

In conclusion, 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805022-80-3) represents a versatile and highly functional compound with broad applications in pharmaceutical chemistry, materials science, and agrochemical research. Its unique structural features make it an attractive candidate for further development as a key intermediate or bioactive molecule.